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Compound of Interest |

3-Chloro-4,5-
Compound Name:

dimethoxybenzaldehyde
CAS No.: 18268-68-3
Cat. No.: B104481

Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Chloro-4,5-
dimethoxybenzaldehyde

Introduction

3-Chloro-4,5-dimethoxybenzaldehyde is a substituted aromatic aldehyde that serves as a
valuable building block in organic synthesis. Its unique substitution pattern—featuring an
electron-withdrawing chlorine atom and two electron-donating methoxy groups flanking an
aldehyde functional group—makes it a versatile precursor for the synthesis of more complex
molecular architectures. For researchers in medicinal chemistry and drug development,
compounds of this class are of significant interest as intermediates for creating novel
therapeutic agents. The physical properties of this starting material are fundamental to its
handling, reaction setup, purification, and analytical characterization. This guide provides a
comprehensive overview of the core physical properties of 3-Chloro-4,5-
dimethoxybenzaldehyde, offering both established data and field-proven experimental
protocols for its characterization.
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Chemical Identity and Molecular Structure

A precise understanding of the compound's identity is the foundation for all subsequent work.

The key identifiers and structural details are summarized in the table below.

Identifier Value

Source(s)

3-chloro-4,5-

IUPAC Name

dimethoxybenzaldehyde

[1]

CAS Number 18268-68-3 [1][21[3]
Molecular Formula CoHoCIOs [1][2]
Molecular Weight 200.62 g/mol [1][3]

5-Chloroveratraldehyde, 3,4-

Common Synonyms dimethoxy-5-

chlorobenzaldehyde

[1]

AMZCHEDPEAQEMC-

InChlKey

UHFFFAOYSA-N

[1]

COC1=C(C(=CC(=C1)C=0)Cl)

Canonical SMILES

ocC

[1]

graph "chemical structure" {
layout=neato;

node [shape=plaintext];

edge [color="#202124"];

//
C1
C2
C3
C4
C5
C6

//

Benzene Ring Nodes

[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];
[Label="C"];

Substituent Nodes
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Aldehyde C [label="C", pos="2.2,0!"];
Aldehyde H [label="H", pos="2.8,-0.5!"];
Aldehyde 0 [label="0", pos="2.8,0.5!"];
Cl [label="Cl", pos="-2.2,0!"];

04 [label="0", po0s="0,2.8!"];

C4 Me [label="CHs", pos="-0.8,3.5!"];

05 [label="0", pos="1.1,2.5!"];

C5 Me [label="CHs", pos="1.9,3.2!"];

// Benzene Ring Edges

Cl -- C2;
C2 -- C3;
C3 -- (4;
C4 -- C5;
C5 -- Co;
c6 -- C1;

// Substituent Edges

Cl -- Aldehyde C [len=1.5];

Aldehyde C -- Aldehyde H [len=1];

Aldehyde C -- Aldehyde 0 [style=double, len=1];
C3 -- Cl [len=1.5];

C4 -- 04 [len=1.5];

04 -- C4 Me [len=1];

C5 -- 05 [len=1.5];

05 -- C5 Me [len=1];

// Positioning the ring
Cl [pos="1.1,0!"];

C2 [p0s="0.55,0.95!"];
C3 [pos="-0.55,0.95!"];
C4 [pos="-1.1,0!"];

C5 [pos="-0.55,-0.95!"];
C6 [pos="0.55,-0.95!"];

// Invisible nodes for double bonds
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node [shape=point, width=0, height=0];

dl
d2
d3
d4
d5
do

//
C1
C2
C4

[p0s="0.825,0.475!"];
[pos="0,1.1!"];
[pos="-0.825,0.475!"];
[pos="-0.825,-0.475!"];
[pos="0,-1.1!"];
[p0s="0.825,-0.475!"];

Double bonds (approximated)
-- C6 [style=double];
-- C3 [style=double];
-- C5 [style=double];

Figure 1: Molecular Structure of 3-Chloro-4,5-dimethoxybenzaldehyde

Core Physical Properties

The physical state and thermal properties of a compound dictate its storage, handling, and

reaction conditions. 3-Chloro-4,5-dimethoxybenzaldehyde is a solid at room temperature.

Property Value Notes

Source(s)

Appearance Solid

[3]

Experimental value,

Melting Point 56-60 °C

as literature.

[2]

This is a predicted
value; experimental

determination is

Boiling Point 301.8£37.0°C

recommended for
high-purity

applications.

[2]

Solubility Profile
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Specific solubility data for 3-Chloro-4,5-dimethoxybenzaldehyde is not extensively published.
However, based on its structure and data from analogous compounds like 3,4-
dimethoxybenzaldehyde, a qualitative solubility profile can be predicted. The compound is
expected to have low solubility in water but good solubility in common organic solvents such as
alcohols (methanol, ethanol), chlorinated solvents (dichloromethane, chloroform), and ethers
(diethyl ether, tetrahydrofuran).

For rigorous experimental work, determining the solubility is a critical preliminary step. A
protocol for this is provided in Section 4.2.

Spectroscopic Characterization Profile

While specific spectra are proprietary, the structural features of 3-Chloro-4,5-
dimethoxybenzaldehyde allow for a confident prediction of its key spectroscopic signatures.
An analyst should look for the following characteristic peaks to confirm the identity and purity of
the compound.

Expected *H NMR Spectral Features (CDClIs, 400 MHz)

o Aldehyde Proton (CHO): A sharp singlet is expected in the downfield region of 4 9.8-10.0
ppm. This significant deshielding is characteristic of an aldehyde proton.

o Aromatic Protons (Ar-H): The molecule has two protons on the aromatic ring. Due to their
meta-relationship, they will appear as two distinct signals, likely as doublets with a small
coupling constant (J = 2-3 Hz), or as two singlets. They are expected in the o 7.0-7.5 ppm
range.

o Methoxy Protons (OCHs): Two sharp singlets are expected, each integrating to 3 protons.
These will be located in the & 3.9-4.1 ppm region. The distinct signals arise because the two
methoxy groups are in chemically different environments.

Expected *C NMR Spectral Features (CDCIz, 100 MHz)

e Carbonyl Carbon (C=0): A signal with a characteristic chemical shift in the 4 189-192 ppm
range.
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e Aromatic Carbons (Ar-C): Six distinct signals are expected in the  110-160 ppm range. The
carbons directly attached to oxygen (C4, C5) will be the most downfield, followed by the
carbon attached to chlorine (C3) and the carbon attached to the aldehyde (C1). The carbons
bearing protons (C2, C6) will appear in the more upfield portion of this range.

o Methoxy Carbons (OCHs): Two signals are expected in the & 55-60 ppm region.

Expected Infrared (IR) Spectroscopy Features
e C=0 Stretch (Aldehyde): A very strong, sharp absorption band around 1690-1710 cm~1. This

is one of the most prominent features in the spectrum.

e C-H Stretch (Aromatic & Aldehyde): Aromatic C-H stretches will appear just above 3000
cm~1 (e.g., 3050-3100 cm~1). The aldehyde C-H stretch typically shows two weaker bands
around 2820-2850 cm~* and 2720-2750 cm~1.

e C-O Stretch (Methoxy): Strong, characteristic bands for the aryl-alkyl ether linkage are
expected in the 1200-1275 cm~* (asymmetric) and 1020-1075 cm~! (Symmetric) regions.

o C-CI Stretch: A weaker absorption in the fingerprint region, typically around 600-800 cm~1.

Experimental Protocols for Property Determination

To ensure trustworthiness and reproducibility, the following standard protocols are provided for
the in-house validation of the physical properties of 3-Chloro-4,5-dimethoxybenzaldehyde.

Protocol for Melting Point Determination

This protocol describes the use of a standard digital melting point apparatus.

A Instrumental Analysis
Sample Preparation o ysi

1. Dry Sample:
Ensure compound is free of solvent.

Data Recording

2. Load Capillary:
Pack 2-3 mm of finely
powdered sample.

5. Report Range:
Document the temperature range
from first liquid to full liquid.
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Figure 2: Workflow for Melting Point Determination

Methodology:

Sample Preparation: Ensure the 3-Chloro-4,5-dimethoxybenzaldehyde sample is
completely dry and free from residual solvent. Grind a small amount into a fine powder.

Loading: Tap the open end of a capillary tube into the powder to collect a small amount.
Invert the tube and tap the sealed end on a hard surface to pack the solid down to a height
of 2-3 mm.

Instrument Setup: Set the starting temperature of the melting point apparatus to
approximately 50°C. Set the heating ramp rate to 1-2°C per minute for an accurate
determination.

Measurement: Insert the capillary tube into the heating block. Observe the sample through
the magnified viewer.

Data Recording: Record the temperature at which the first drop of liquid appears (onset) and
the temperature at which the entire sample becomes a clear liquid (completion). The melting
point is reported as this range. A pure compound should exhibit a narrow melting range (<
2°C).

Protocol for Qualitative Solubility Assessment
This protocol establishes solubility in common laboratory solvents.
Methodology:

o Preparation: To a series of small, labeled test tubes, add approximately 10 mg of 3-Chloro-
4,5-dimethoxybenzaldehyde.

e Solvent Addition: Add 0.5 mL of a chosen solvent (e.g., Water, Ethanol, Dichloromethane,
Hexanes) to the corresponding test tube.
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o Observation: Agitate the mixture at room temperature for 1-2 minutes. Observe if the solid
dissolves completely.

» Classification:
o Soluble: The solid completely dissolves.
o Partially Soluble: Some, but not all, of the solid dissolves.
o Insoluble: The solid does not appear to dissolve.

o Heating (Optional): For samples that are partially soluble or insoluble, gently warm the test
tube to observe if solubility increases with temperature. Note any changes upon cooling
(e.g., precipitation).

o Documentation: Record the results for each solvent in a laboratory notebook.

Safety, Handling, and Storage

As a laboratory chemical, 3-Chloro-4,5-dimethoxybenzaldehyde requires careful handling to
minimize exposure and ensure stability.

5.1. Hazard Identification

According to the Globally Harmonized System (GHS), this compound is classified with the
following hazards[1]:

 Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

5.2. Recommended Handling Procedures
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» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles or glasses conforming to EN166 or NIOSH
standards.

(¢]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Inspect gloves prior to use.

[¢]

Skin and Body Protection: A standard laboratory coat is required.

[¢]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
(or better) particulate respirator should be used.

» Hygiene: Avoid breathing dust. Avoid contact with skin and eyes. Wash hands thoroughly
after handling. Do not eat, drink, or smoke in the work area.

5.3. Storage Recommendations
o Store in a tightly closed container.
o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

Conclusion

3-Chloro-4,5-dimethoxybenzaldehyde is a solid crystalline compound with a melting point of
56-60°C. Its structural features give rise to predictable spectroscopic signatures that are crucial
for its identification and quality control. While its solubility and boiling point data are not widely
published, established analytical methods can be readily applied to determine these properties.
Adherence to standard safety protocols is essential when handling this compound due to its
potential to cause skin, eye, and respiratory irritation. This technical overview provides the
foundational knowledge required for researchers to confidently incorporate 3-Chloro-4,5-
dimethoxybenzaldehyde into their synthetic and developmental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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